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Search for "136676-91-0"
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"136676-91-0
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Best Match
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- InChI:
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InChI=1S/C31H32N4O3.2C2HF3O2/c1-21-16-22(14-15-26(21)33(2)3)18-34-20-32-25-19-35(28(31(37)38)17-27(25)34)30(36)29(23-10-6-4-7-11-23)24-12-8-5-9-13-24;2*3-2(4,5)1(6)7/h4-16,20,28-29H,17-19H2,1-3H3,(H,37,38);2*(H,6,7)/t28-;;/m0../s1
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Potent, selective, non-peptide angiotensin AT2 receptor antagonist (IC50 values are 34 and 210 nM for rat adrenal and brain tissue respectively). Reduces angiotensin II-induced oxidative stress. Orally active.
Angiotensin II is a peptide hormone that regulates blood pressure and fluid balance, contributing to hypertension, atherosclerosis, left ventricular hypertrophy, myocardial infarction, and heart failure. It binds with high affinity to two distinct receptors: AT1R (angiotensin type 1 receptor) and AT2R (angiotensin type 2 receptor). AT1R activation facilitates the ‘classical’ effects, including vasoconstriction, cellular growth, and proliferation, whereas AT2R activation offsets AT1R-mediated actions, promoting vasodilatation, apoptosis, and anti-growth effects. PD 123319 is a selective, nonpeptide AT2R antagonist (IC50 = 5.6 nM vs. 100 nM for AT1R). It has been u...
Other Compounds (1)
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- InChI:
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InChI=1S/C31H32N4O3.2C2HF3O2/c1-21-16-22(14-15-26(21)33(2)3)18-34-20-32-25-19-35(28(31(37)38)17-27(25)34)30(36)29(23-10-6-4-7-11-23)24-12-8-5-9-13-24;2*3-2(4,5)1(6)7/h4-16,20,28-29H,17-19H2,1-3H3,(H,37,38);2*(H,6,7)/t28-;;/m0../s1
